Cas no 1403330-08-4 (1-Bromo-5-fluoro-2-methoxy-4-(methylsulfanyl)benzene)

• Product Name: 1-Bromo-5-fluoro-2-methoxy-4-(methylsulfanyl)benzene
• CAS No: 1403330-08-4
• MF: C₈H₈BrFOS
• MW: 251.115923881531
• CID: 6793162
• PubChem ID: 86717249
• Update Time: 2024-09-13

1-Bromo-5-fluoro-2-methoxy-4-(methylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1403330-08-4
• 1-bromo-5-fluoro-2-methoxy-4-(methylsulfanyl)benzene
• MFCD34775439
• IBSWGNLPTNDNIN-UHFFFAOYSA-N
• SCHEMBL15658558
• (4-Bromo-2-fluoro-5-methoxyphenyl)(methyl)sulfane
• 1-Bromo-5-fluoro-2-methoxy-4-(methylsulfanyl)benzene

• Inchi： 1S/C8H8BrFOS/c1-11-7-4-8(12-2)6(10)3-5(7)9/h3-4H,1-2H3
• InChI Key： IBSWGNLPTNDNIN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1OC)SC)F

Computed Properties

• Exact Mass: 249.94633g/mol
• Monoisotopic Mass: 249.94633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 34.5Ų